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Compound of Interest

Compound Name: Pyrazine-2,5-dicarboxylic acid

Cat. No.: B093053

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for
Pyrazine-2,5-dicarboxylic acid (CAS No. 122-05-4). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding of the potential
hazards, handling procedures, and emergency responses associated with this compound.

Chemical and Physical Properties

Pyrazine-2,5-dicarboxylic acid is a heterocyclic organic compound that exists as a white to
off-white crystalline solid at room temperature.[1] It has minimal odor and is sparingly soluble in
water.[1] Its chemical structure, featuring a pyrazine ring with two carboxylic acid functional
groups, makes it a valuable intermediate in organic synthesis and coordination chemistry.[1]
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Property

Value

Chemical Formula

C6H4N204

Molecular Weight 168.11 g/mol [2]

Appearance White to off-white crystalline powder/solid[1]
Odor Minimal/No distinct odor[1]

Melting Point 255-260 °C[3]

Solubility Slightly soluble in water[1][3]

Storage Temperature

Ambient temperatures[1], 2-8°C[4]

Hazard Identification and Classification

Pyrazine-2,5-dicarboxylic acid is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are related to skin, eye, and respiratory irritation.

Hazard Classification

GHS Category Hazard Statement

H315: Causes skin irritation[2]

Skin Corrosion/Irritation Category 2 4]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

[rritation irritation[2][4]
Specific target organ toxicity, ]

] ] H335: May cause respiratory
single exposure; Respiratory Category 3 o

L irritation[2]

tract irritation
Acute toxicity, oral Category 4 H302: Harmful if swallowed[2]

Signal Word: Warning

Hazard Pictograms:

e walt text
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First-Aid Measures

Prompt and appropriate first-aid measures are crucial in case of exposure.

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Call a POISON CENTER or

doctor if you feel unwell.[5]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical

advice/attention.

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting.
Never give anything by mouth to an
unconscious person.[6] Get medical attention if

symptoms occur.

Handling, Storage, and Personal Protective

Equipment
Safe Handling

e Avoid contact with skin, eyes, and personal clothing.[5]

e Wash hands thoroughly after handling.[5]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[7]
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e Use only outdoors or in a well-ventilated area.[7]

e Minimize dust generation and accumulation.[5]

Storage

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]
o Store locked up.[7]

o Store at room temperature.[6] Some sources recommend storage at 2-8°C under an inert
atmosphere.[4]

: IE : . PPE)

PPE Type Specifications

Use safety glasses with side-shields or chemical
safety goggles conforming to NIOSH (US) or EN
166 (EU) standards.[6] A face shield may also
be appropriate.[4]

Eye/Face Protection

Handle with gloves. Dispose of contaminated
gloves after use in accordance with applicable
laws and good laboratory practices. Wear
Skin Protection impervious clothing. The type of protective
equipment must be selected according to the
concentration and amount of the dangerous

substance at the specific workplace.[6]

If exposure limits are exceeded or irritation is
experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[7] For
Respiratory Protection higher risk, a full-face respirator with multi-
purpose combination (US) or type ABEK (EN

14387) respirator cartridges may be necessary.

[6]

Stability and Reactivity
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o Reactivity: No data available.

o Chemical Stability: Stable under recommended storage conditions.[6]
o Possibility of Hazardous Reactions: None under normal processing.

o Conditions to Avoid: Incompatible products.

e Incompatible Materials: Strong oxidizing agents.[6]

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon oxides (CO, CO2) and nitrogen oxides (NOXx).[7][6]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination.

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Personal precautions include ensuring adequate ventilation and using personal protective
equipment.[8] Environmental precautions involve preventing the product from entering drains or
water courses.[9] For cleanup, sweep up and shovel the material into suitable containers for
disposal.[8]

Toxicological and Ecological Information
Toxicological Information

Limited quantitative toxicological data is available for Pyrazine-2,5-dicarboxylic acid. The
primary health effects are irritation to the skin, eyes, and respiratory system.[1] Prolonged or
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repeated exposure may lead to gastrointestinal discomfort if ingested.[1] It iSs not currently
classified as a carcinogen by major regulatory agencies.[1]

Experimental Protocols for Hazard Evaluation (General Methodologies):

» Skin Irritation/Corrosion: Assays are typically conducted following OECD Guideline 404. The
test substance is applied to the shaved skin of a test animal (historically rabbits). The site is
observed for signs of erythema (redness) and edema (swelling) at specified intervals.

e Eye Irritation/Corrosion: OECD Guideline 405 is the standard protocol. The test substance is
instilled into one eye of a test animal (historically rabbits), and the eye is examined for effects
on the cornea, iris, and conjunctiva at set time points.

o Acute Oral Toxicity: OECD Guideline 423 (Acute Toxic Class Method) is a common protocol.
The test substance is administered orally to a group of animals at a specific dose level. The
animals are observed for signs of toxicity and mortality over a period of time to determine a
classification.

Ecological Information

There is no specific data available regarding the ecological effects of Pyrazine-2,5-
dicarboxylic acid. It is advised to prevent its release into the environment.[8] It is not known to
be hazardous to the environment or non-degradable in wastewater treatment plants.[8]

Disposal Considerations

Waste from this product should be treated as hazardous waste.[8] Disposal must be in
accordance with local, regional, and national regulations.[7][8] It is recommended to contact a
licensed professional waste disposal service.[4] Contaminated packaging should be disposed
of as unused product.[4]

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][6]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including carbon oxides and nitrogen oxides.[7][8]
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o Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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